molecular formula C13H11F3OS B8373483 [3-Methyl-5-(4-trifluoromethylphenyl)thien-2-yl]methanol

[3-Methyl-5-(4-trifluoromethylphenyl)thien-2-yl]methanol

Cat. No. B8373483
M. Wt: 272.29 g/mol
InChI Key: MFPOCWBQPJPYQJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

[3-Methyl-5-(4-trifluoromethylphenyl)thien-2-yl]methanol is a useful research compound. Its molecular formula is C13H11F3OS and its molecular weight is 272.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality [3-Methyl-5-(4-trifluoromethylphenyl)thien-2-yl]methanol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about [3-Methyl-5-(4-trifluoromethylphenyl)thien-2-yl]methanol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

[3-Methyl-5-(4-trifluoromethylphenyl)thien-2-yl]methanol

Molecular Formula

C13H11F3OS

Molecular Weight

272.29 g/mol

IUPAC Name

[3-methyl-5-[4-(trifluoromethyl)phenyl]thiophen-2-yl]methanol

InChI

InChI=1S/C13H11F3OS/c1-8-6-11(18-12(8)7-17)9-2-4-10(5-3-9)13(14,15)16/h2-6,17H,7H2,1H3

InChI Key

MFPOCWBQPJPYQJ-UHFFFAOYSA-N

Canonical SMILES

CC1=C(SC(=C1)C2=CC=C(C=C2)C(F)(F)F)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 62.5 (0.100 g, 0.48 mmol), 4-(trifluoromethyl)benzeneboronic acid 61.1 (0.183 g, 0.97 mmol), K2CO3 (0.200 g, 1.45 mmol), and Pd(PPh3)4 (0.056 g, 0.05 mmol) in toluene (3.2 mL) was stirred overnight at 100° C. The mixture was cooled to room temperature, filtered through a pad of silica gel (EtOAc), and concentrated. The crude product was chromatographed on silica gel (0-30% EtOAc/hexane) to afford 62.6 (0.063 g, 48%) as an oil. 1H NMR (400 MHz, CDCl3) δ 7.66 (d, 2H), 7.61 (d, 2H), 7.14 (s, 1H), 4.79 (s, 2H), 2.27 (s, 3H).
Name
Quantity
0.1 g
Type
reactant
Reaction Step One
Quantity
0.183 g
Type
reactant
Reaction Step One
Name
Quantity
0.2 g
Type
reactant
Reaction Step One
Quantity
3.2 mL
Type
solvent
Reaction Step One
Quantity
0.056 g
Type
catalyst
Reaction Step One
Name
Yield
48%

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